2-(butyrylamino)-N,N-dicyclohexylbenzamide
Overview
Description
2-(butyrylamino)-N,N-dicyclohexylbenzamide, also known as BDCRB, is a synthetic compound that has been extensively studied for its potential use in scientific research. BDCRB belongs to the class of benzamides and is structurally similar to the anti-cancer drug, tamoxifen. BDCRB has been shown to have a wide range of biological effects and has been used in various research studies to investigate its mechanism of action and potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-(butyrylamino)-N,N-dicyclohexylbenzamide is not fully understood, but it is believed to involve the binding of 2-(butyrylamino)-N,N-dicyclohexylbenzamide to specific sites on the target proteins and enzymes. 2-(butyrylamino)-N,N-dicyclohexylbenzamide has been shown to bind to the ATP-binding site of PKC and CaMKII, thereby inhibiting their activity. 2-(butyrylamino)-N,N-dicyclohexylbenzamide has also been shown to bind to the γ-subunit of AMPK, which leads to the activation of AMPK.
Biochemical and Physiological Effects:
2-(butyrylamino)-N,N-dicyclohexylbenzamide has been shown to have a wide range of biochemical and physiological effects. 2-(butyrylamino)-N,N-dicyclohexylbenzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, possibly through the inhibition of PKC and CaMKII. 2-(butyrylamino)-N,N-dicyclohexylbenzamide has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes, possibly through the activation of AMPK. 2-(butyrylamino)-N,N-dicyclohexylbenzamide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Advantages and Limitations for Lab Experiments
2-(butyrylamino)-N,N-dicyclohexylbenzamide has several advantages for use in lab experiments. 2-(butyrylamino)-N,N-dicyclohexylbenzamide is a synthetic compound that can be easily synthesized and purified. 2-(butyrylamino)-N,N-dicyclohexylbenzamide has also been extensively studied and its mechanism of action is well understood. However, 2-(butyrylamino)-N,N-dicyclohexylbenzamide also has some limitations. 2-(butyrylamino)-N,N-dicyclohexylbenzamide has low solubility in water, which can limit its use in certain experimental conditions. 2-(butyrylamino)-N,N-dicyclohexylbenzamide also has potential off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of 2-(butyrylamino)-N,N-dicyclohexylbenzamide. One direction is to investigate the potential therapeutic applications of 2-(butyrylamino)-N,N-dicyclohexylbenzamide in cancer and metabolic diseases. Another direction is to investigate the potential neuroprotective effects of 2-(butyrylamino)-N,N-dicyclohexylbenzamide in animal models of neurodegenerative diseases. Further studies are also needed to better understand the mechanism of action of 2-(butyrylamino)-N,N-dicyclohexylbenzamide and to identify potential off-target effects.
Scientific Research Applications
2-(butyrylamino)-N,N-dicyclohexylbenzamide has been used in a variety of scientific research studies due to its ability to modulate the activity of certain proteins and enzymes. 2-(butyrylamino)-N,N-dicyclohexylbenzamide has been shown to inhibit the activity of protein kinase C (PKC) and calcium/calmodulin-dependent protein kinase II (CaMKII), which are involved in various cellular processes such as cell growth, differentiation, and apoptosis. 2-(butyrylamino)-N,N-dicyclohexylbenzamide has also been shown to activate the adenosine monophosphate-activated protein kinase (AMPK), which plays a crucial role in energy metabolism and cellular homeostasis.
properties
IUPAC Name |
2-(butanoylamino)-N,N-dicyclohexylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H34N2O2/c1-2-11-22(26)24-21-17-10-9-16-20(21)23(27)25(18-12-5-3-6-13-18)19-14-7-4-8-15-19/h9-10,16-19H,2-8,11-15H2,1H3,(H,24,26) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWENFTMUEUKFCD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=CC=CC=C1C(=O)N(C2CCCCC2)C3CCCCC3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H34N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60366018 |
Source
|
| Record name | ZINC02464180 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60366018 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
370.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Butyrylamino)-N~1~,N~1~-dicyclohexylbenzamide | |
CAS RN |
5484-26-4 |
Source
|
| Record name | ZINC02464180 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60366018 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-fluorophenyl)-N'-[7-(4-morpholinyl)-2,1,3-benzoxadiazol-4-yl]thiourea](/img/structure/B4854080.png)
![N-[3-(3,5-dimethyl-1-piperidinyl)-3-oxopropyl]-4-methoxybenzenesulfonamide](/img/structure/B4854092.png)
![N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-[(2-methoxyethyl)thio]benzamide](/img/structure/B4854098.png)
![methyl 4-[5-[3,5-dichloro-4-(2-propyn-1-yloxy)benzylidene]-2,4,6-trioxotetrahydro-1(2H)-pyrimidinyl]benzoate](/img/structure/B4854110.png)
![5-[(1-ethyl-1H-indol-3-yl)methylene]-1-(4-isopropylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione](/img/structure/B4854116.png)
![N-(sec-butyl)-3-[4-(4-morpholinylsulfonyl)phenyl]propanamide](/img/structure/B4854124.png)
![N-[4-(acetylamino)-3-methylphenyl]-2-fluorobenzamide](/img/structure/B4854132.png)
![N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(3-methoxypropyl)-N~2~-methylglycinamide](/img/structure/B4854137.png)
![1-[(4-bromo-2-thienyl)carbonyl]-4-(phenylsulfonyl)piperazine](/img/structure/B4854140.png)
![4-butyl-7-[(3-methoxybenzyl)oxy]-2H-chromen-2-one](/img/structure/B4854168.png)
![4-bromo-1-ethyl-N-(2-methyl-4-oxo-6,7-dihydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-3(5H)-yl)-1H-pyrazole-3-carboxamide](/img/structure/B4854190.png)